Calcium Ca-45

• IUPAC Name: calcium-45
• InChI: InChI=1S/Ca/i1+5
• InChI Key: OYPRJOBELJOOCE-BKFZFHPZSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [45Ca]
• Molecular Formula: Ca
• DSSTOX Substance ID: DTXSID001018252
• Molecular Weight: 44.956186 g/mol
• CAS RN: 13966-05-7

Description

Calcium Ca-45 is a calcium radioactive isotope used for evaluating calcium absorption and intracellular concentration in scientific research. There are several calcium radionuclides available, including 41Ca, 45Ca, and 47Ca. For practical reasons, 45Ca is the most commonly used calcium radionuclide for biological investigations.

Synthesis Analysis

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Molecular Structure Analysis

The molecular formula of Calcium Ca-45 is Ca. The isotopic mass is 44.9561863 u. The InChI is InChI=1S/Ca/i1+5 and the InChIKey is OYPRJOBELJOOCE-BKFZFHPZSA-N.

Chemical Reactions Analysis

Calcium forms slightly dissociated complex ions with many substances that have a pair of unshared electrons (e.g., on N, O, S atoms in the molecule) capable of satisfying the coordination number of the metal. Calcium also reacts slowly with water, forming calcium hydroxide and hydrogen.

Physical And Chemical Properties Analysis

Calcium Ca-45 has a molecular weight of 44.956186 g/mol. It does not have any hydrogen bond donor or acceptor count. The complexity of Calcium Ca-45 is 0.

Scientific Research Applications

1. Plant Nutrition and Physiology

Calcium Ca-45 has been extensively used in studies related to plant nutrition and physiology. For example, it has been employed to understand the absorption and distribution of calcium in various plant organs, as seen in studies with mandarin trees and chili pepper plants. Such research helps in optimizing calcium fertilizer application for better crop yield and quality (Bonomelli et al., 2020); (Bonomelli et al., 2021).

2. Biomedical Applications

In biomedical research, Calcium Ca-45 is used to study the behavior of bioactive glass scaffolds in bone regeneration. Such studies focus on the in vivo evolution of these scaffolds, their degradation, and the disposition of degradation products in rat femur models (Sui et al., 2014).

3. Soil Science and Agricultural Research

Calcium Ca-45 is also vital in soil science, where it is used to analyze the mobility of calcium in soils and its uptake by plants. This is crucial for understanding soil-plant interactions and for developing efficient fertilization strategies (Chishaki et al., 2007).

4. Ecological and Environmental Studies

In ecological and environmental studies, the isotope has been instrumental in understanding calcium cycling and signaling in various ecosystems. This includes examining the roles of calcium in forest ecosystems and its interactions with different tree species (Page et al., 2008).

5. Nutritional Science

Calcium Ca-45 has applications in nutritional science, particularly in understanding the bioavailability and metabolism of calcium in different foods and diets. This has implications for dietary recommendations and understanding calcium’s role in human health (Weaver et al., 2002).

Mechanism of Action

Calcium plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways. More than 500 human proteins are known to bind or transport calcium.

Safety and Hazards

Calcium-45 is a medium energy beta emitter presenting a mainly internal hazard. As Calcium is strongly retained by the bones, control measures should aim at preventing uptake by skin contact, ingestion, or inhalation. Standard laboratory protective clothing (gloves, lab coat, safety glasses, closed shoes) should always be used.

Future Directions

While coronary calcifications consistently have been shown to be the highest predictor of risk for future cardiac events, the strategy of leveraging extracoronary sites of calcification has been recently explored and might serve to improve the traditional CAC score.